Cas no 2138202-82-9 (1H-Cyclopenta[b]pyridine-7-methanamine, octahydro-)

• Product Name: 1H-Cyclopenta[b]pyridine-7-methanamine, octahydro-
• CAS No: 2138202-82-9
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• CID: 5294626
• Update Time: 2025-10-19

1H-Cyclopenta[b]pyridine-7-methanamine, octahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Cyclopenta[b]pyridine-7-methanamine, octahydro-

• Inchi： 1S/C9H18N2/c10-6-8-4-3-7-2-1-5-11-9(7)8/h7-9,11H,1-6,10H2
• InChI Key： SYWPJCLOMZMSQJ-UHFFFAOYSA-N
• SMILES： C12C(CN)CCC1CCCN2

Additional information on 1H-Cyclopenta[b]pyridine-7-methanamine, octahydro-

Introduction to 1H-Cyclopenta[b]pyridine-7-methanamine, octahydro- (CAS No. 2138202-82-9)

The compound 1H-Cyclopenta[b]pyridine-7-methanamine, octahydro-, identified by the CAS number 2138202-82-9, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic amine derivative has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular framework of this compound combines a cyclopentane ring fused with a pyridine moiety, modified by an amine group at the 7-position, and an octahydro substituent, which contributes to its distinct pharmacological profile.

Recent studies have highlighted the importance of 1H-Cyclopenta[b]pyridine-7-methanamine, octahydro- in the development of novel therapeutic agents. Its structural motif is reminiscent of several biologically active molecules, suggesting a broad spectrum of pharmacological interactions. The presence of the amine group and the octahydro substitution pattern enhances its solubility and bioavailability, making it a promising candidate for further investigation in drug design.

In the realm of medicinal chemistry, the synthesis and characterization of 1H-Cyclopenta[b]pyridine-7-methanamine, octahydro- have been subjects of extensive research. Advanced synthetic methodologies have been employed to optimize its production, ensuring high purity and yield. Techniques such as catalytic hydrogenation and nucleophilic substitution have been particularly effective in constructing the desired molecular architecture. These advancements underscore the compound's feasibility for industrial-scale production.

The pharmacological potential of 1H-Cyclopenta[b]pyridine-7-methanamine, octahydro- has been explored in various preclinical studies. Its interaction with biological targets suggests that it may exhibit properties such as receptor binding affinity and enzyme inhibition. These characteristics are crucial for developing drugs that can modulate physiological processes effectively. Preliminary findings indicate that this compound may have applications in treating conditions related to neurotransmitter dysregulation and metabolic disorders.

One of the most intriguing aspects of 1H-Cyclopenta[b]pyridine-7-methanamine, octahydro- is its role as a scaffold for drug discovery. By modifying its core structure, chemists can generate a library of derivatives with tailored pharmacological properties. This flexibility makes it an invaluable tool for medicinal chemists seeking to develop novel therapeutics. The compound's ability to serve as a precursor for more complex molecules underscores its significance in pharmaceutical research.

The synthesis of 1H-Cyclopenta[b]pyridine-7-methanamine, octahydro- involves multiple steps, each requiring precise control to ensure optimal yield and purity. Recent innovations in synthetic chemistry have enabled more efficient pathways for its production. For instance, transition metal-catalyzed reactions have been employed to streamline certain transformations, reducing reaction times and improving overall efficiency. These improvements are critical for scaling up production while maintaining high-quality standards.

From a computational chemistry perspective, 1H-Cyclopenta[b]pyridine-7-methanamine, octahydro- has been extensively studied using molecular modeling techniques. These studies provide insights into its binding interactions with biological targets, helping researchers design more effective derivatives. The integration of computational methods with experimental data has accelerated the drug discovery process significantly. This interdisciplinary approach is essential for translating laboratory findings into viable therapeutic agents.

The future prospects for 1H-Cyclopenta[b]pyridine-7-methanamine, octahydro- are promising, with ongoing research aimed at uncovering its full therapeutic potential. Clinical trials are being planned to evaluate its efficacy and safety in human populations. These trials will provide critical data on dosing regimens and potential side effects, further refining its application in medicine. The compound's unique properties make it a compelling candidate for addressing unmet medical needs.

In conclusion,1H-Cyclopenta[b]pyridine-7-methanamine, octahydro- (CAS No. 2138202-82-9) represents a significant contribution to pharmaceutical chemistry. Its structural complexity and pharmacological promise position it as a key player in drug development efforts worldwide. As research continues to uncover new applications for this compound,1H-Cyclopenta[b]pyridine-7-methanamine, it is expected to play an increasingly important role in shaping the future of medicine.